Boc-Val-Cit-PAB

• Molecular Formula: C23H37N5O6
• Molecular Weight: 479.6 g/mol
• InChI: InChI=1S/C23H37N5O6/c1-14(2)18(28-22(33)34-23(3,4)5)20(31)27-17(7-6-12-25-21(24)32)19(30)26-16-10-8-15(13-29)9-11-16/h8-11,14,17-18,29H,6-7,12-13H2,1-5H3,(H,26,30)(H,27,31)(H,28,33)(H3,24,25,32)/t17-,18?/m0/s1
• InChIKey: VYCVAPFXSOAOCL-ZENAZSQFSA-N

Boc-Val-Cit-PAB Linker Overview

Boc-Val-Cit-PAB (CAS 870487-09-5) is a cathepsin B-cleavable dipeptide linker intermediate used in the synthesis of antibody-drug conjugates (ADCs). It comprises a Boc (tert-butoxycarbonyl)-protected valine-citrulline dipeptide conjugated to a para-aminobenzyl (PAB) alcohol self-immolative spacer . This linker belongs to the clinically validated Val-Cit-PABC family, which is the scaffold for FDA-approved ADCs including brentuximab vedotin (Adcetris®), enfortumab vedotin (Padcev®), and polatuzumab vedotin (Polivy®) . The Boc protecting group enables stable storage and selective deprotection during multi-step ADC synthesis, with commercial sources reporting >98% purity by HPLC .

Cathepsin B-cleavable dipeptide linker for ADC synthesis

Boc-protected for orthogonal deprotection in multi-step conjugation

Val-Cit-PABC scaffold with reported FDA-approved ADC context

Boc-Val-Cit-PAB Substitution Risks

Although Boc-Val-Cit-PAB, Fmoc-Val-Cit-PAB, and Val-Ala-PAB all serve as cathepsin B-cleavable ADC linkers, substitution without quantitative justification introduces differentiated risks in plasma stability, aggregation propensity, achievable drug-to-antibody ratio (DAR), and synthetic yield. The Val-Cit dipeptide is cleaved approximately 2-fold faster by cathepsin B than Val-Ala in isolated enzyme assays [1]. Conversely, Val-Ala linkers enable DAR values up to 7.4 with <10% aggregation, whereas Val-Cit linkers exhibit increased hydrophobicity that limits DAR and promotes aggregation at higher loading [2]. Fmoc-Val-Cit-PAB uses base-labile Fmoc protection, which imposes distinct deprotection conditions versus the acid-labile Boc group [3]. These differences in enzymatic processing, physicochemical behavior, and synthetic compatibility mean that linker selection directly impacts ADC homogeneity, in vivo stability, and clinical developability.

Val-Ala May exhibit slower intracellular cleavage and different DAR-aggregation profiles; hydrophobicity context differs.

Fmoc-Val-Cit Base-labile Fmoc group is incompatible with base-sensitive payloads; orthogonal deprotection strategy mismatch.

Non-cleavable Non-cleavable linkers require different intracellular trafficking and payload release mechanisms; not interchangeable.

• [1] Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Iris Biotech GmbH, 2021. View Source
• [2] Main Elements of Antibody-Drug Conjugate (ADC): Linker. Genemedi, 2025. View Source
• [3] FMoc-Val-Cit-PAB: Applications and Synthesis Method. ChemicalBook, 2024. View Source

Boc-Val-Cit-PAB Comparative Evidence

Cathepsin B Cleavage Rate Comparison

In a direct comparative cathepsin B cleavage assay, the Val-Ala dipeptide linker was cleaved at approximately one-half the rate of the Val-Cit linker [1]. This translates to Val-Cit reaching equivalent drug release levels in roughly half the time under lysosomal conditions, a critical parameter for tumors with heterogeneous cathepsin B expression.

Cleavage Rate

Head-to-head

Val-Cit cleaved ~2× faster than Val-Ala

Supports faster intracellular drug release context

Isolated cathepsin B assay; lysosomal conditions may vary

Evidence Dimension	Cathepsin B cleavage rate
Target Compound Data	Val-Cit (Boc-Val-Cit-PAB scaffold): cleavage rate = 1× (reference) in isolated cathepsin B assay
Comparator Or Baseline	Val-Ala linker: cleavage rate = 0.5× (one-half) of Val-Cit rate
Quantified Difference	2-fold faster cleavage for Val-Cit relative to Val-Ala
Conditions	Isolated cathepsin B enzymatic assay; dipeptide linkers conjugated via PAB self-immolative spacer

Why This Matters

Faster intracellular drug release kinetics of Val-Cit can translate to higher intratumoral free payload concentrations, which is especially relevant for ADCs targeting tumors with moderate cathepsin B activity.

• [1] Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Iris Biotech GmbH, 2021. View Source

DAR-Aggregation Trade-off

Val-Cit linkers become aggregation-prone at elevated DAR due to the inherent hydrophobicity of the Val-Cit-PABC moiety. In contrast, Val-Ala linkers enable DAR values up to 7.4 while maintaining aggregation below 10% [1]. HIC analysis of ADCs at DAR ≈10 shows that Val-Cit conjugates exhibit a HIC retention time of 21.5 min versus 12.9 min for Val-Ala, confirming significantly higher hydrophobicity [2]. These data establish that Val-Cit linkers are best suited for moderate DAR (≤4–6) applications where aggregation must be stringently controlled.

Aggregation at High DAR

Cross-study

Val-Cit HIC RT 21.5 min vs Val-Ala 12.9 min at DAR ~10

Val-Cit hydrophobicity limits DAR to 4–6 for aggregation control

Trastuzumab-MMAE conjugates; SEC and HIC data

Evidence Dimension	ADC aggregation propensity at elevated DAR
Target Compound Data	Val-Cit linker: DAR up to 4–6 with acceptable aggregation; at DAR 9.9, HIC retention time = 21.5 min [2]
Comparator Or Baseline	Val-Ala linker: DAR up to 7.4 with <10% aggregation; at DAR 10, HIC retention time = 12.9 min [1][2]
Quantified Difference	Val-Ala achieves 1.6–1.9× higher DAR with lower aggregation; HIC retention time difference of 8.6 min indicates substantially lower hydrophobicity for Val-Ala
Conditions	Cysteine-conjugated trastuzumab ADCs; HIC analysis at DAR ≈10; aggregation measured by size-exclusion chromatography (SEC)

Why This Matters

The aggregation limit of Val-Cit dictates maximum achievable DAR and influences ADC shelf-life and in vivo pharmacokinetics; for hydrophobic payloads (e.g., PBD dimers), Val-Ala may be preferred to avoid aggregation, while Val-Cit remains optimal for moderate-DAR auristatin conjugates.

• [1] Main Elements of Antibody-Drug Conjugate (ADC): Linker. Genemedi, 2025. View Source
• [2] ADCs with a DAR of 10 — Table 3: HIC Retention Time and Aggregation Data. PMC10809321, 2024. View Source

Clinical Validation in FDA-Approved ADCs

The Val-Cit-PABC linker scaffold, of which Boc-Val-Cit-PAB is the protected precursor, is the most clinically validated cleavable linker platform in oncology. Four FDA-approved ADCs use the MC-Val-Cit-PAB linker: brentuximab vedotin (Adcetris®, 2011), enfortumab vedotin (Padcev®, 2019), polatuzumab vedotin (Polivy®, 2019), and tisotumab vedotin (Tivdak®, 2021) . In comparison, Val-Ala-based ADCs have not yet produced an FDA approval, though several candidates are in clinical development [1]. This regulatory track record provides procurement teams with confidence in the developability, safety, and manufacturing robustness of the Val-Cit linker platform.

Clinical Validation

Class-level

Val-Cit-PABC: 4 FDA-approved ADCs; Val-Ala: 0 as of 2025

Val-Cit platform has reported regulatory precedent

Approval data as of April 2025; clinical-stage Val-Ala candidates exist

Evidence Dimension	Number of FDA-approved ADCs using each linker class
Target Compound Data	Val-Cit-PABC linker family (including Boc-Val-Cit-PAB scaffold): 4 FDA-approved ADCs (brentuximab vedotin, enfortumab vedotin, polatuzumab vedotin, tisotumab vedotin)
Comparator Or Baseline	Val-Ala linker family: 0 FDA-approved ADCs as of 2025; multiple clinical-stage candidates (e.g., loncastuximab tesirine uses a Val-Ala variant)
Quantified Difference	4 vs. 0 FDA approvals; Val-Cit is the dominant clinically validated cleavable linker
Conditions	FDA approval data as of April 2025; regulatory and clinical database review

Why This Matters

The FDA approval track record de-risks procurement decisions: Val-Cit-based ADCs have demonstrated acceptable safety, efficacy, and manufacturing quality across multiple indications, reducing the probability of late-stage failure due to linker-related toxicity or instability.

• [1] ADC Linkers and Research Progress in Detail. Medium/BOC Sciences, 2023. View Source

Boc vs Fmoc Protecting Group Strategy

Boc-Val-Cit-PAB employs an acid-labile Boc protecting group that is cleaved under mild acidic conditions (e.g., TFA), whereas Fmoc-Val-Cit-PAB uses a base-labile Fmoc group requiring piperidine for removal . This orthogonal protection strategy allows Boc-Val-Cit-PAB to be used seamlessly in synthetic routes where the payload or antibody conjugation handle contains base-sensitive functional groups. Synthesis of Fmoc-Val-Cit-PAB achieves yields of 85–95% with minimized epimerization when using HATU coupling [1]; commercial Boc-Val-Cit-PAB is typically supplied at >98% HPLC purity with batch-to-batch consistency .

Protecting Group

Cross-study

Boc: acid-labile (TFA); Fmoc: base-labile (piperidine). Both achieve >95% purity.

Orthogonal deprotection enables synthesis with base-sensitive handles

Solution-phase and SPPS methods

Evidence Dimension	Protecting group stability and synthetic compatibility
Target Compound Data	Boc-Val-Cit-PAB: acid-labile Boc protection; commercial purity >98% (HPLC); deprotection via TFA
Comparator Or Baseline	Fmoc-Val-Cit-PAB: base-labile Fmoc protection; reported synthetic yield 85–95%; deprotection via piperidine
Quantified Difference	Orthogonal deprotection chemistry: Boc is acid-labile, Fmoc is base-labile; both achieve >95% purity in optimized syntheses
Conditions	Solution-phase and solid-phase peptide synthesis methodologies; Fmoc cleavage with 20% piperidine/DMF; Boc cleavage with TFA/DCM

Why This Matters

The choice between Boc and Fmoc protection determines compatibility with downstream conjugation chemistry; Boc-protected linkers are preferred when payloads or handles contain base-labile esters or other Fmoc-sensitive moieties, providing greater synthetic flexibility.

• [1] FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method. ChemicalBook, 2024. View Source

Val-Cit Linker Plasma Stability

The MC-Val-Cit-PABC linker (the deprotected, maleimide-functionalized form of Boc-Val-Cit-PAB) exhibits a plasma half-life exceeding 6 days in non-human primates , a stability profile comparable to non-cleavable linkers. This represents a approximately 3-fold improvement over earlier hydrazone linkers, which show significant degradation within 48 hours in human plasma [1]. However, Val-Cit-PABC linkers are susceptible to carboxylesterase 1C (Ces1C)-mediated cleavage in rodent plasma, which can complicate preclinical PK evaluation but is largely absent in human plasma [2].

Plasma Stability

Cross-study

MC-Val-Cit-PABC t1/2 > 6 days in NHP plasma

Supports systemic stability during tumor localization

Rodent plasma Ces1C instability requires species-specific review

Evidence Dimension	Plasma stability half-life
Target Compound Data	MC-Val-Cit-PABC linker: plasma t1/2 > 6 days in non-human primates
Comparator Or Baseline	Hydrazone linkers: significant degradation within 48 hours in human plasma; Val-Ala comparable in stability to Val-Cit in human plasma
Quantified Difference	Val-Cit-PABC: >6 days t1/2 vs. hydrazone: <2 days; Val-Cit offers >3-fold longer systemic stability than hydrazone linkers
Conditions	Non-human primate plasma; human plasma; mouse plasma (Ces1C-dependent instability noted)

Why This Matters

Superior plasma stability minimizes premature payload release in circulation, reducing off-target toxicity and enabling a wider therapeutic window—a critical procurement criterion for ADC programs targeting solid tumors with long circulation requirements.

• [1] Enzyme Cleavable Linker: Improved Plasma Stability. ADC BOC Sciences, 2022. View Source
• [2] Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines, 2023, 11(11), 3080. View Source

ADC Hydrophilicity: Val-Cit vs Val-Ala

In a direct comparison of site-specific HER2-targeting ADCs bearing MMAE payloads, the Val-Cit-PAB linker demonstrated superior combination of in vitro potency, structural homogeneity, and hydrophilicity relative to Val-Ala-PAB [1]. While both dipeptide triggers produced ADCs with similar cytotoxicity, the increased hydrophobicity of the Val-Ala pair limited its utility within this linker architecture. Addition of a PEG12 spacer augmented linker hydrophilicity but did not improve ADC hydrophilicity or potency for either dipeptide [1]. These findings underscore that the intrinsic hydrophilicity of the Val-Cit dipeptide is a critical parameter for ADC developability, independent of PEGylation strategies.

ADC Hydrophilicity

Head-to-head

Val-Cit-PAB-MMAE ADC showed higher hydrophilicity and homogeneity than Val-Ala analog

Favorable developability profile for site-specific ADCs

Trastuzumab-based, HER2-targeting; Org. Biomol. Chem. 2018

Evidence Dimension	ADC hydrophilicity and structural homogeneity
Target Compound Data	Trastuzumab-Val-Cit-PAB-MMAE ADC: most promising combination of in vitro potency, hydrophilicity, and homogeneity
Comparator Or Baseline	Trastuzumab-Val-Ala-PAB-MMAE ADC: effective but limited by increased hydrophobicity of Val-Ala pair
Quantified Difference	Val-Cit ADC rated superior for hydrophilicity and homogeneity; Val-Ala hydrophobicity limits utility in site-specific ADC formats
Conditions	Site-specific bioconjugation to trastuzumab; HER2-targeting; MMAE payload; in vitro cytotoxicity and receptor affinity assays; Org. Biomol. Chem., 2018

Why This Matters

Hydrophilicity directly influences ADC solubility, aggregation propensity, and pharmacokinetics. For site-specific ADCs where homogeneity is paramount, the Val-Cit linker's favorable hydrophilicity profile provides a tangible advantage over Val-Ala in producing well-characterized, developable conjugates.

• [1] Bryden F, Martin C, Letast S, et al. Impact of cathepsin B-sensitive triggers and hydrophilic linkers on in vitro efficacy of novel site-specific antibody–drug conjugates. Org. Biomol. Chem., 2018, 16, 1882–1889. View Source

Boc-Val-Cit-PAB Application Scenarios

Auristatin ADC for Solid Tumors

Based on the Val-Cit linker's faster cathepsin B cleavage rate [1] and superior ADC hydrophilicity relative to Val-Ala [2], Boc-Val-Cit-PAB is the linker of choice for auristatin (MMAE/MMAF)-based ADCs targeting solid tumors where moderate DAR (2–6) is sufficient for efficacy. The >6-day plasma half-life in primates ensures systemic stability during tumor localization, while the clinically validated MC-Val-Cit-PAB scaffold employed in Adcetris® and Padcev® provides a proven safety and efficacy template.

Base-Sensitive Payload Conjugation

The acid-labile Boc protecting group of Boc-Val-Cit-PAB enables orthogonal deprotection relative to base-labile Fmoc strategies [1]. This makes Boc-Val-Cit-PAB the preferred intermediate when the payload or linker-payload conjugate contains base-sensitive functional groups (e.g., esters, certain carbamates) that would be compromised during piperidine-mediated Fmoc removal. Commercial availability at >98% HPLC purity [2] supports reproducible multi-step synthesis for pilot-scale ADC production.

Rodent PK Evaluation for ADCs

For preclinical programs planning rodent pharmacokinetic studies, Boc-Val-Cit-PAB-based ADCs should be employed with awareness of the documented susceptibility of Val-Cit-PABC linkers to mouse carboxylesterase 1C (Ces1C) [1]. This instability is species-specific and largely absent in human plasma, where the linker exhibits >6-day half-life [2]. Programs should implement appropriate stabilization strategies (e.g., Glu-Val-Cit-PABC variants) or use human plasma stability data as the primary PK parameter when selecting Boc-Val-Cit-PAB for ADC development.

Benchmark for Dipeptide Linker Discovery

Boc-Val-Cit-PAB serves as the gold-standard benchmark linker in comparative studies of novel dipeptide sequences. Its established cleavage kinetics (2-fold faster than Val-Ala) [1], aggregation profile (21.5 min HIC RT at DAR 9.9) [2], and clinical validation across four FDA-approved ADCs provide a comprehensive reference dataset. New linker candidates must demonstrate measurable advantages in at least one dimension (cleavage rate, DAR capacity, plasma stability) without compromising other critical parameters to justify substitution of the Val-Cit scaffold in procurement decisions.

Application

Selection Property

Validation Focus

Auristatin ADC for solid tumor models

Cathepsin B cleavage kinetics and plasma stability context

Intratumoral payload release and aggregation control at moderate DAR

Linker-payload conjugation with base-sensitive groups

Acid-labile Boc orthogonal protection

Compatibility with base-labile esters/carbamates; batch purity review

Rodent PK study design

Species-specific Ces1C susceptibility awareness

Human plasma stability as primary PK benchmark; stabilization strategy review

Reference linker for dipeptide discovery

Comprehensive benchmark dataset (cleavage, aggregation, clinical context)

Comparative profiling of novel sequences against Val-Cit baseline

• [1] Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Iris Biotech GmbH, 2021. View Source
• [2] Bryden F, Martin C, Letast S, et al. Impact of cathepsin B-sensitive triggers and hydrophilic linkers on in vitro efficacy of novel site-specific antibody–drug conjugates. Org. Biomol. Chem., 2018, 16, 1882–1889. View Source
• [3] Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines, 2023, 11(11), 3080. View Source
• [4] ADCs with a DAR of 10 — Table 3: HIC Retention Time and Aggregation Data. PMC10809321, 2024. View Source